Cas no 14098-44-3 (Benzo-15-crown-5)
Benzo-15-crown-5 is a cyclic polyether compound belonging to the crown ether family, characterized by its 15-membered ring structure incorporating five oxygen atoms. This compound exhibits selective binding affinity for alkali metal ions, particularly sodium (Na⁺), due to its cavity size compatibility. Its aromatic benzo group enhances lipophilicity, facilitating applications in phase-transfer catalysis and ion transport across membranes. Benzo-15-crown-5 is widely utilized in synthetic chemistry for stabilizing cationic intermediates and in analytical chemistry for ion-selective electrodes. Its stability under mild conditions and predictable complexation behavior make it a valuable tool in coordination chemistry and molecular recognition studies. The compound is typically handled in anhydrous environments to maintain efficacy.
Benzo-15-crown-5 structure
Product Name:Benzo-15-crown-5
CAS No:14098-44-3
MF:C14H20O5
MW:268.305604934692
MDL:MFCD00005945
CID:49635
Update Time:2025-06-07
Benzo-15-crown-5 Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
- 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin
- Benzo-15-crown-5-ether
- Benzo-15-crown-5
- Benzo-15-crown 5-Ether
- 1,4,7,10,13-PENTAOXA(13)ORTHOCYCLOPHANE
- 2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine
- 2,3-Benzo-1,4,7,10,13-pentaoxacyclopentadec-2-ene
- 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(19),15,17-triene
- benzo15c5
- denzo15c5
- 2,3-Benzo-15-crown-5
- Monobenzo-15-crown-5
- CROWN ETHER
- Benzo-15-crown-5,99%
- Benzo-15-crown-5,97%
- Benzo-15-crown-5, 99% 2.5GR
- CROWN ETHER/BENZO-15-CROWN-5
- Benzyl 15-crown-5
- Benzo[6]1,4,7,10,13-pentaoxacyclopentadecane
- FNEPSTUXZLEUCK-UHFFFAOYSA-N
-
- MDL： MFCD00005945
- Inchi： 1S/C14H20O5/c1-2-4-14-13(3-1)18-11-9-16-7-5-15-6-8-17-10-12-19-14/h1-4H,5-12H2
- InChI Key： FNEPSTUXZLEUCK-UHFFFAOYSA-N
- SMILES： O1CCOCCOC2C=CC=CC=2OCCOCC1
- BRN： 1624106
Computed Properties
- Exact Mass: 268.13100
- Monoisotopic Mass: 268.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Powder
- Density: 1.1846 (rough estimate)
- Melting Point: 79.0 to 82.0 deg-C
- Boiling Point: 399.2°C at 760 mmHg
- Flash Point: 165.9°C
- Refractive Index: 1.4825 (estimate)
- Water Partition Coefficient: Partially dissolved
- PSA: 46.15000
- LogP: 1.50760
- Solubility: Soluble in benzene, acetone and chloroform, slightly soluble in water.
- Sensitiveness: Hygroscopic
Benzo-15-crown-5 Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H303-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：3-10
- RTECS：DI5400000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S24/25
Benzo-15-crown-5 Customs Data
- HS CODE：29329995
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzo-15-crown-5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80725-5mg |
Benzo-15-crown 5-ether |
14098-44-3 | 98.0% | 5mg |
¥150 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1154-5g |
Benzo-15-crown-5 |
14098-44-3 | 98.0%(GC) | 5g |
￥1390.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1154-1g |
Benzo-15-crown-5 |
14098-44-3 | 98.0%(GC) | 1g |
￥440.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B295A-5g |
Benzo-15-crown-5 |
14098-44-3 | 98% | 5g |
￥756.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B295A-1g |
Benzo-15-crown-5 |
14098-44-3 | 98% | 1g |
￥178.0 | 2022-05-30 | |
| Chemenu | CM160285-10g |
2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine |
14098-44-3 | 97% | 10g |
$230 | 2021-06-17 | |
| Chemenu | CM160285-25g |
2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine |
14098-44-3 | 97% | 25g |
$542 | 2021-06-17 | |
| Alichem | A019096188-10g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine |
14098-44-3 | 97% | 10g |
257.25 USD | 2021-06-17 | |
| Alichem | A019096188-25g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine |
14098-44-3 | 97% | 25g |
574.20 USD | 2021-06-17 | |
| Fluorochem | 002501-1g |
Benzo-15-crown-5 |
14098-44-3 | 98% | 1g |
￡25.00 | 2022-02-28 |
Benzo-15-crown-5 Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:14098-44-3)Benzo-15-crown-5
Order Number:sfd11514
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:14098-44-3)Benzo-15-crown-5
Order Number:LE8648;LE4492
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:14098-44-3)Benzo-15-crown-5
Order Number:A807713
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):432.0
Email:sales@amadischem.com
Benzo-15-crown-5 Related Literature
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1. Cyclic voltammetry of benzo-15-crown-5 ether-vinyl-bipyridyl ligands, their ruthenium(II) complexes and bismethoxyphenyl-vinyl–bipyridyl ruthenium(II) complexes. Electrochemical polymerization studies and supporting electrolyte effectsPaul D. Beer,Oldrich Kocian,Roger J. Mortimer,Christopher Ridgway J. Chem. Soc. Faraday Trans. 1993 89 333
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J. Patrick Shupp,Amber R. Rose,Michael J. Rose Dalton Trans. 2017 46 9163
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Andrew J. Evans,Paul D. Beer Dalton Trans. 2003 4451
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4. Benzo-15-crown-5 derivatives. Synthesis and properties as ion-extraction and ion-transport agentsAlan H. Haines,Ian Hodgkisson,Christopher Smith J. Chem. Soc. Perkin Trans. 1 1983 311
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Glenn J. Scerri,Jake C. Spiteri,Carl J. Mallia,David C. Magri Chem. Commun. 2019 55 4961
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:14098-44-3)Benzo-15-crown-5
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14098-44-3)Benzo-15-crown-5
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry